Cas no 2228617-48-7 (tert-butyl N-(2-amino-2-{4-(morpholin-4-yl)methylphenyl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-amino-2-{4-(morpholin-4-yl)methylphenyl}ethyl)carbamate
• CAS No: 2228617-48-7
• MF: C₁₈H₂₉N₃O₃
• MW: 335.441164731979
• CID: 6376527
• PubChem ID: 165755919
• Update Time: 2025-10-30

tert-butyl N-(2-amino-2-{4-(morpholin-4-yl)methylphenyl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-2-{4-(morpholin-4-yl)methylphenyl}ethyl)carbamate
• tert-butyl N-(2-amino-2-{4-[(morpholin-4-yl)methyl]phenyl}ethyl)carbamate
• EN300-1883734
• 2228617-48-7

• Inchi： 1S/C18H29N3O3/c1-18(2,3)24-17(22)20-12-16(19)15-6-4-14(5-7-15)13-21-8-10-23-11-9-21/h4-7,16H,8-13,19H2,1-3H3,(H,20,22)
• InChI Key： FJCXNLUPSTWIDT-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC(=CC=2)C(CNC(=O)OC(C)(C)C)N)CC1

Computed Properties

• Exact Mass: 335.22089180g/mol
• Monoisotopic Mass: 335.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.8Ų

Additional information on tert-butyl N-(2-amino-2-{4-(morpholin-4-yl)methylphenyl}ethyl)carbamate

Comprehensive Overview of tert-butyl N-(2-amino-2-{4-(morpholin-4-yl)methylphenyl}ethyl)carbamate (CAS No. 2228617-48-7)

The compound tert-butyl N-(2-amino-2-{4-(morpholin-4-yl)methylphenyl}ethyl)carbamate (CAS No. 2228617-48-7) is a highly specialized organic molecule with significant applications in pharmaceutical research and drug development. This carbamate derivative is characterized by its unique structural features, including a morpholine ring and a tert-butyl protecting group, which make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and chemists are increasingly interested in this compound due to its potential role in modulating biological pathways and its utility in medicinal chemistry.

In recent years, the demand for tert-butyl N-(2-amino-2-{4-(morpholin-4-yl)methylphenyl}ethyl)carbamate has surged, particularly in the context of small molecule drug discovery. The compound's CAS No. 2228617-48-7 is frequently searched in academic and industrial databases, reflecting its growing importance. One of the key reasons for this interest is its role as a building block for the development of kinase inhibitors and other targeted therapies. The morpholine moiety, in particular, is known for its ability to enhance solubility and bioavailability, making it a favored structural element in drug design.

The synthesis and application of tert-butyl N-(2-amino-2-{4-(morpholin-4-yl)methylphenyl}ethyl)carbamate are often discussed in the context of green chemistry and sustainable practices. With the pharmaceutical industry under pressure to reduce environmental impact, researchers are exploring efficient and eco-friendly methods to produce such intermediates. Questions like "How to optimize the synthesis of CAS No. 2228617-48-7?" or "What are the latest advancements in carbamate chemistry?" are commonly encountered in scientific forums and search engines, highlighting the compound's relevance to contemporary research trends.

Another area of interest is the compound's potential in neuropharmacology. The presence of the amino and carbamate functional groups suggests possible interactions with neurotransmitter systems, sparking investigations into its utility for central nervous system (CNS) disorders. This aligns with broader trends in drug discovery, where there is a focus on precision medicine and personalized therapies. The versatility of tert-butyl N-(2-amino-2-{4-(morpholin-4-yl)methylphenyl}ethyl)carbamate makes it a candidate for further exploration in these cutting-edge fields.

From a technical standpoint, the compound's physical and chemical properties are critical for its handling and application. Its molecular weight, solubility, and stability under various conditions are frequently queried by researchers. Additionally, the tert-butyl group's role in protecting the amino functionality during synthetic processes is a topic of ongoing study. These aspects are essential for ensuring reproducibility and scalability in industrial settings, further underscoring the compound's importance.

In conclusion, tert-butyl N-(2-amino-2-{4-(morpholin-4-yl)methylphenyl}ethyl)carbamate (CAS No. 2228617-48-7) represents a fascinating intersection of organic chemistry, pharmaceutical science, and drug development. Its structural complexity and functional diversity make it a subject of intense research, particularly in the realms of kinase inhibition, CNS therapeutics, and sustainable synthesis. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.